![molecular formula C10H13NO3S B2832214 3-(Pyrrolidine-1-sulfonyl)phenol CAS No. 1082569-64-9](/img/structure/B2832214.png)
3-(Pyrrolidine-1-sulfonyl)phenol
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Overview
Description
“3-(Pyrrolidine-1-sulfonyl)phenol” is a chemical compound with the CAS Number: 1082569-64-9 . It has a molecular weight of 227.28 and its IUPAC name is 3-(1-pyrrolidinylsulfonyl)phenol .
Synthesis Analysis
The synthesis of pyrrolidine compounds, including “3-(Pyrrolidine-1-sulfonyl)phenol”, can be achieved through two main strategies :- Ring construction from different cyclic or acyclic precursors .
- Functionalization of preformed pyrrolidine rings, such as proline derivatives .
Molecular Structure Analysis
The molecular structure of “3-(Pyrrolidine-1-sulfonyl)phenol” is represented by the linear formula: C10H13NO3S . The five-membered pyrrolidine ring in this compound is a nitrogen heterocycle widely used by medicinal chemists .Chemical Reactions Analysis
The chemical reactions involving pyrrolidine compounds are diverse and depend on the specific compound and conditions. For instance, fluorophenyl substituents at position 3 of the pyrrolidine sulfonamides have shown better in vitro potency .Scientific Research Applications
Acid-Mediated C–N Bond Cleavage
An innovative application involves the acid-mediated C–N bond cleavage in 1-sulfonylpyrrolidines in the presence of phenols. This reaction, occurring under mild conditions, provides an efficient route to dibenzoxanthenes, diarylbutanes, and resorcinarenes with a sulfonylamide moiety. Such compounds are otherwise challenging to access and were previously unknown, showcasing the compound's utility in expanding the repertoire of organic synthesis (Gazizov et al., 2017).
Palladium-Catalyzed Ortho-Sulfonylation
Another notable application is the palladium-catalyzed direct sulfonylation of 2-aryloxypyridines at the ortho-position of the benzene ring. This method, which uses 2-pyridyloxyl as the directing group and sulfonyl chlorides as sulfonylation reagents, is applicable to both electron-rich and electron-deficient substrates. The resulting ortho-sulfonylated phenols can be synthesized efficiently from the sulfonylation product by removing the pyridyl group, highlighting the compound's role in selective functionalization of aromatic compounds (Xu et al., 2015).
Supramolecular Chemistry
3-(Pyrrolidine-1-sulfonyl)phenol also finds applications in supramolecular chemistry. For instance, its derivatives have been involved in the study of water-soluble inclusion complexes of macrocyclic p-sulfonatocalix[5]arene. These complexes demonstrate the host molecule's capacity to encapsulate guest species, such as water molecules and pyridine N-oxide, via strong hydrogen bonds. This behavior highlights the compound's potential in creating complex molecular architectures and studying host-guest interactions (Steed et al., 1995).
Future Directions
Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring have been reported to interact with various targets, including rorγt and pregnane x receptor (pxr) . The PXR upregulates proteins involved in the detoxification and clearance of foreign toxic substances from the body .
Mode of Action
Pyrrolidine compounds have been shown to interact with their targets in a stereo-selective manner . The spatial orientation of substituents and the different stereoisomers can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Biochemical Pathways
Pyrrolidine derivatives have been associated with various biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities .
Result of Action
Pyrrolidine derivatives have been shown to possess several important biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities .
Action Environment
It is known that the biological profile of drug candidates can be influenced by the different binding mode to enantioselective proteins .
properties
IUPAC Name |
3-pyrrolidin-1-ylsulfonylphenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3S/c12-9-4-3-5-10(8-9)15(13,14)11-6-1-2-7-11/h3-5,8,12H,1-2,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMAURKJLWCXKDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Pyrrolidine-1-sulfonyl)phenol |
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